BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Procedures for the Safe Disposal of
1,5-Dibromopentan-3-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Dibromopentan-3-one

Cat. No.: B130603

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document outlines the essential, step-by-step procedures for the safe
disposal of 1,5-Dibromopentan-3-one (CAS No. 140200-76-6), a halogenated ketone that
requires careful management as hazardous waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with 1,5-Dibromopentan-3-one. This compound is a combustible liquid that can cause skin

and eye irritation, and may also lead to respiratory irritation.[1] Adherence to proper personal
protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: If handling outside of a fume hood or in a poorly ventilated area, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.
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Step-by-Step Disposal Protocol

The primary method for the disposal of 1,5-Dibromopentan-3-one is through a licensed
hazardous waste management company, which will typically employ high-temperature
incineration.

e Segregation: It is critical to segregate halogenated waste from non-halogenated waste
streams to prevent unwanted reactions and to facilitate proper disposal.

e Waste Container: Use a designated, leak-proof, and clearly labeled waste container for
"Halogenated Organic Waste." The container should be compatible with 1,5-
Dibromopentan-3-one.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "1,5-Dibromopentan-3-one,” and the associated hazard symbols (e.g., irritant,
combustible).

o Accumulation: Store the waste container in a cool, dry, and well-ventilated area, away from
sources of ignition. Keep the container tightly closed when not in use.

o Record Keeping: Maintain a log of the accumulated waste, including the chemical name and
guantity.

o Disposal Request: Once the waste container is full, or on a regular schedule, contact your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor to arrange for pickup and disposal.

Spill Management

In the event of a spill, the following steps should be taken immediately:
o Evacuate: Clear the immediate area of all personnel.
¢ Ventilate: Ensure adequate ventilation to disperse any vapors.

e Contain: Use an inert absorbent material, such as vermiculite, sand, or commercial sorbent
pads, to contain the spill. Do not use combustible materials like paper towels.
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o Collect: Carefully collect the absorbed material and contaminated items into a designated

hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Quantitative Data Summary

Property Value Reference
CAS Number 140200-76-6 [1]
Molecular Formula C5H8Br20

Hazard Statements

H227 Combustible liquid [1]
H315 Causes skin irritation [1]
H319 Causes serious eye irritation [1]
H335 May cause respiratory irritation  [1]

Precautionary Statements

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1,5-Dibromopentan-3-one.
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Preparation

Start: Handling 1,5-Dibromopentan-3-one Waste

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Cpllection

—®| Select Labeled 'Halogenated
Organic Waste' Container

YES NO

Transfer Waste to Container

:

Log Waste Details
(Name, Quantity, Date)

Follow Spill Management Protocol | |

Interim|Storage

Store in Cool, Dry, Ventilated Area

:

Keep Container Tightly Sealed

Final Disposal

Contact EHS or Licensed
Waste Disposal Company

:

Arrange for Waste Pickup

:

End of Procedure

Click to download full resolution via product page

Caption: Disposal workflow for 1,5-Dibromopentan-3-one.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe
handling and environmentally responsible disposal of 1,5-Dibromopentan-3-one, thereby
fostering a culture of safety and regulatory compliance within the research and development
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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